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Compound of Interest

Compound Name: 6-Hydroxyhexanamide

Cat. No.: B1338199

Disclaimer: Detailed toxicological studies and specific experimental protocols for 6-
hydroxyhexanamide (CAS RN: 4547-52-8) are not readily available in the public domain.[1]
This guide is compiled using information from Safety Data Sheets (SDS) for the closely related
compound, 6-hydroxyhexanoic acid (CAS RN: 1191-25-9), which shares a similar chemical
structure. The information provided should be used as a preliminary guide and for risk
assessment purposes, always adhering to the principles of good laboratory practice and
consulting with a qualified safety professional.

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
6-hydroxyhexanoic acid is classified as a hazardous substance.[2][3][4] The primary hazards
are related to irritation of the skin, eyes, and respiratory system.[3][4]

Table 1: GHS Hazard Classification for 6-Hydroxyhexanoic Acid
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation[2]
[31[4]

Serious Eye Damage/Eye

H319: Causes serious eye

o Category 2 / 2A S

[rritation irritation[2][3][4]

Specific target organ toxicity — H335: May cause respiratory
_ Category 3 o

Single exposure irritation[2][3][4]

Acute toxicity, oral Category 4 H302: Harmful if swallowed[3]

Precautionary Measures and Safe Handling

Strict adherence to precautionary measures is essential to minimize the risk of exposure and

ensure a safe working environment.

Table 2: Precautionary Statements for Safe Handling
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Type Code Precautionary Statement

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr

ay.[3]

Wash face, hands, and any

P264 exposed skin thoroughly after
handling.[3]
Do not eat, drink or smoke
P270 _ _
when using this product.[3]
Use only outdoors or in a well-
P271 _
ventilated area.[3]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[3]
IF ON SKIN: Wash with plenty
Response P302 + P352

of soap and water.[3]

IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[3]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Call a POISON CENTER or

P312 ]

doctor if you feel unwell.

If skin irritation occurs: Get
P332 + P313 ) ) )

medical advice/attention.

If eye irritation persists: Get
P337 + P313

medical advice/attention.
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Take off contaminated clothing

P362 + P364 )
and wash it before reuse.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.[5]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

Table 3: Exposure Controls and Personal Protective Equipment (PPE)
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Control Parameter

Recommendation

Engineering Controls

Ensure adequate ventilation, especially in
confined areas. Eyewash stations and safety
showers should be close to the workstation

location.[6]

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[6]

Skin Protection

Wear protective gloves and protective clothing.

Respiratory Protection

A NIOSH/MSHA approved respirator is
recommended when handling large quantities or

in poorly ventilated areas.

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practice.[6]

First-Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure

) Remove to fresh air. Get medical attention. If not
Inhalation . . i o
breathing, give artificial respiration.[6]

) Wash off immediately with plenty of water for at
Skin Contact ) ) ]
least 15 minutes. Get medical attention.[6]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Do NOT induce vomiting. Get medical attention.

[6]

Ingestion

Toxicological Information

Detailed toxicological studies with quantitative data such as LD50 or LC50 values for 6-
hydroxyhexanamide are not available in publicly accessible literature. The toxicological
properties have not been fully investigated.[4]

Experimental Protocols

Specific experimental protocols for the toxicological assessment of 6-hydroxyhexanamide are
not available. The following is a generalized workflow for the safety assessment of a chemical
substance based on standard practices.
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General Workflow for Chemical Safety Assessment

Information Gathering

Literature Review & Database Search

Physicochemical Property Analysis

Hazard I‘

;entification

(e.g., Ames test,

In vitro Toxicity Testing

cell viability assays)

:

In vivo Acute Toxicity Studies
(e.g., oral, dermal, inhalation)

:

Irritation and Sensitization Assays
(e.g., skin, eye)

Dose-Responi'e Assessment

Repeated Dose Toxicity Studies

:

Determination of NOAEL, LOAEL

Ris

Exposure Scenario Evaluation

A4

Characterization & Management

Development of SDS and Safe Handling Procedures

Establishment of Occupational Exposure Limits (OELSs)
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Logical Relationship of Hazard Management

Hazard Identification

GHS Classification
(Physical, Health, Environmental)

Risk Assessment

Evaluation of Exposure Potential Characterization of Adverse Effects

Risk Management & Communication

Implementation of Control Measures
(Engineering, Administrative, PPE)

: :

Safety Data Sheet (SDS) & Labeling Training and Emergency Procedures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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